Cas no 120271-23-0 (1-isothiocyanato-15-methylsulfanylpentadecane)

• Product Name: 1-isothiocyanato-15-methylsulfanylpentadecane
• CAS No: 120271-23-0
• MF: C₁₇H₃₃NS₂
• MW: 315.580622434616
• CID: 2617008
• PubChem ID: 71339727
• Update Time: 2025-04-21

1-isothiocyanato-15-methylsulfanylpentadecane Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanato-15-methylsulfanylpentadecane
• 120271-23-0
• 1-ISOTHIOCYANATO-15-(METHYLSULFANYL)PENTADECANE
• DTXSID70767092

• Inchi： 1S/C17H33NS2/c1-20-16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-18-17-19/h2-16H2,1H3
• InChI Key： PYSSXKUUGTYCTF-UHFFFAOYSA-N
• SMILES： S(C)CCCCCCCCCCCCCCCN=C=S

Computed Properties

• Exact Mass: 315.20544240Da
• Monoisotopic Mass: 315.20544240Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 69.8Ų